Cas no 2138101-23-0 (tert-butyl N-{3-amino-7-oxaspiro3.5nonan-1-yl}carbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-{3-amino-7-oxaspiro3.5nonan-1-yl}carbamate, Mixture of diastereomers
• CAS No: 2138101-23-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4640677
• PubChem ID: 132353895
• Update Time: 2025-11-02

tert-butyl N-{3-amino-7-oxaspiro3.5nonan-1-yl}carbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate, Mixture of diastereomers
• tert-butyl N-{3-amino-7-oxaspiro3.5nonan-1-yl}carbamate, Mixture of diastereomers

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-9(14)13(10)4-6-17-7-5-13/h9-10H,4-8,14H2,1-3H3,(H,15,16)
• InChI Key： GNKZZXVIXSZHND-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2(CCOCC2)C(N)C1

Additional information on tert-butyl N-{3-amino-7-oxaspiro3.5nonan-1-yl}carbamate, Mixture of diastereomers

Comprehensive Overview of tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate (CAS No. 2138101-23-0): A Mixture of Diastereomers

The compound tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate (CAS No. 2138101-23-0) is a chemically significant molecule that has garnered attention in pharmaceutical and organic synthesis research. As a mixture of diastereomers, this compound presents unique stereochemical properties, making it a valuable intermediate in the development of bioactive molecules. Its structure features a 7-oxaspiro[3.5]nonane core, which is increasingly studied for its potential in drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds like tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in their role as building blocks for novel therapeutics targeting neurological and metabolic disorders. The diastereomeric mixture aspect adds complexity but also opens doors for stereoselective synthesis, a hot topic in modern organic chemistry.

The CAS No. 2138101-23-0 identifier is critical for researchers seeking precise chemical data, especially in patent literature or regulatory documentation. This compound’s tert-butyl carbamate moiety enhances its stability, making it suitable for multi-step synthetic routes. Its applications align with trending interests in green chemistry, as scientists explore eco-friendly methods to synthesize such intermediates.

From an industrial perspective, tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate is often discussed alongside chiral resolution techniques and catalysis. These keywords reflect common queries in academic and commercial databases, highlighting the compound’s relevance in asymmetric synthesis. The 7-oxaspiro[3.5]nonane scaffold is also noted for its conformational rigidity, a desirable trait in drug design to improve target binding specificity.

Analytical challenges associated with diastereomeric mixtures like this compound are frequently addressed in chromatography forums. Techniques such as HPLC and NMR spectroscopy are pivotal for characterizing its stereoisomers, a subject of high interest in quality control labs. The compound’s amino-carbamate functionality further links it to peptide mimicry studies, a growing niche in bioconjugation research.

In summary, tert-butyl N-{3-amino-7-oxaspiro[3.5]nonan-1-yl}carbamate (CAS No. 2138101-23-0) exemplifies the intersection of structural novelty and practical utility. Its role as a diastereomeric mixture underscores the importance of stereochemistry in advancing synthetic methodologies, while its applications resonate with contemporary themes like sustainable synthesis and precision medicine.